Cas no 1260845-82-6 (2-(azetidin-3-yl)-4-chlorophenol)

• Product Name: 2-(azetidin-3-yl)-4-chlorophenol
• CAS No: 1260845-82-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6293925
• PubChem ID: 129917840
• Update Time: 2025-08-05

2-(azetidin-3-yl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-4-chlorophenol
• 1260845-82-6
• EN300-1982319

• Inchi： 1S/C9H10ClNO/c10-7-1-2-9(12)8(3-7)6-4-11-5-6/h1-3,6,11-12H,4-5H2
• InChI Key： HJAFUEZVBSKFLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CNC1)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(azetidin-3-yl)-4-chlorophenol

2-(Azetidin-3-yl)-4-chlorophenol: A Comprehensive Overview

2-(Azetidin-3-yl)-4-chlorophenol, with the CAS number 1260845-82-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a chlorophenol moiety with an azetidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(azetidin-3-yl)-4-chlorophenol is C₉H₁₀ClNO, and its molecular weight is approximately 181.63 g/mol. The compound's structure can be visualized as a phenolic ring substituted with a chlorine atom at the 4-position and an azetidine ring attached at the 2-position. This structural arrangement provides a basis for its potential pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(azetidin-3-yl)-4-chlorophenol. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the compound's anti-inflammatory properties. The researchers found that 2-(azetidin-3-yl)-4-chlorophenol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(azetidin-3-yl)-4-chlorophenol has also shown potential as an analgesic agent. A study published in the Pain Research and Management (2020) evaluated the compound's ability to alleviate pain in animal models. The results indicated that 2-(azetidin-3-yl)-4-chlorophenol exhibited significant analgesic activity, comparable to that of standard analgesics like ibuprofen. This finding opens up new possibilities for its use in pain management therapies.

The neuroprotective properties of 2-(azetidin-3-yl)-4-chlorophenol have also been explored in several studies. A research article published in the Journal of Neurochemistry (2019) demonstrated that the compound protected neuronal cells from oxidative stress-induced damage. The study found that 2-(azetidin-3-yl)-4-chlorophenol significantly reduced the levels of reactive oxygen species (ROS) and prevented cell death in neuronal cultures exposed to hydrogen peroxide. These findings suggest that the compound could have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the chemical stability and solubility of 2-(azetidin-3-yl)-4-chlorophenol are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize its formulation for different delivery methods, including oral, topical, and intravenous administration.

The synthesis of 2-(azetidin-3-yl)-4-chlorophenol has been reported using several methods, each with its advantages and limitations. One common approach involves the reaction of 4-chlorophenol with an azetidine derivative under suitable conditions. The choice of reagents and reaction parameters can significantly influence the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale manufacturing.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(azetidin-3-yl)-4-chlorophenol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-(azetidin-3-yl)-4-chlorophenol, CAS number 1260845-82-6, is a multifaceted compound with a wide range of potential applications in medicine. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.